2,2-difluoro-N-phenylcyclohexane-1-carboxamide
Overview
Description
2,2-Difluoro-N-phenylcyclohexane-1-carboxamide (DFPC) is a versatile compound that has been used in a variety of laboratory experiments and scientific research applications. It is a difluorinated derivative of cyclohexane-1-carboxamide and is a building block for the synthesis of a range of compounds. DFPC has a wide range of applications in the synthesis of pharmaceuticals, agrochemicals, and other compounds.
Mechanism of Action
2,2-difluoro-N-phenylcyclohexane-1-carboxamide is a versatile compound that can be used in a variety of laboratory experiments and scientific research applications. It is a difluorinated derivative of cyclohexane-1-carboxamide and is a building block for the synthesis of a range of compounds. The mechanism of action of 2,2-difluoro-N-phenylcyclohexane-1-carboxamide is not well understood, but it is believed to be related to its ability to reduce the reactivity of certain compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2-difluoro-N-phenylcyclohexane-1-carboxamide are not well understood. However, it has been shown to have some effects on cells in vitro. In one study, 2,2-difluoro-N-phenylcyclohexane-1-carboxamide was found to reduce the activity of a variety of enzymes, including phosphatases and proteases, in human cells. Additionally, it was found to reduce the activity of some metabolic enzymes, such as glycolytic enzymes.
Advantages and Limitations for Lab Experiments
The main advantage of using 2,2-difluoro-N-phenylcyclohexane-1-carboxamide in laboratory experiments is its versatility. It can be used in a variety of laboratory experiments and scientific research applications. Additionally, it is relatively stable and has a low toxicity. However, 2,2-difluoro-N-phenylcyclohexane-1-carboxamide is not suitable for use in biological systems due to its low solubility and potential for toxicity.
Future Directions
There are a number of potential future directions for the use of 2,2-difluoro-N-phenylcyclohexane-1-carboxamide in scientific research. These include the development of new methods for the synthesis of pharmaceuticals, agrochemicals, and other compounds; the exploration of its potential use in the synthesis of peptides, peptidomimetics, and other biomolecules; and the investigation of its potential use in the synthesis of organometallic compounds. Additionally, further research into the biochemical and physiological effects of 2,2-difluoro-N-phenylcyclohexane-1-carboxamide is needed to better understand its mechanism of action. Finally, further research is needed to develop methods for its safe and effective use in biological systems.
Synthesis Methods
2,2-difluoro-N-phenylcyclohexane-1-carboxamide can be synthesized through a variety of methods. One of the most common methods is the reaction of cyclohexanecarboxylic acid with 2,2-difluorobenzoyl chloride in the presence of a base such as sodium hydroxide. This reaction yields the desired product in good yields. Other methods include the reaction of cyclohexanecarboxylic acid with 2,2-difluorobenzoyl bromide in the presence of a base such as sodium hydroxide or potassium carbonate.
Scientific Research Applications
2,2-difluoro-N-phenylcyclohexane-1-carboxamide has been used in a variety of scientific research applications. It has been used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. It has also been used in the synthesis of a range of peptides, peptidomimetics, and other biomolecules. Additionally, it has been used in the synthesis of a range of organometallic compounds, such as palladium complexes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-difluoro-N-phenylcyclohexane-1-carboxamide involves the reaction of 2,2-difluorocyclohexanone with aniline followed by carboxylation of the resulting amine.", "Starting Materials": [ "2,2-difluorocyclohexanone", "aniline", "carbon dioxide", "diethyl ether", "sodium hydroxide", "hydrochloric acid", "sodium chloride" ], "Reaction": [ "2,2-difluorocyclohexanone is reacted with aniline in diethyl ether to form 2,2-difluoro-N-phenylcyclohexanone.", "Sodium hydroxide is added to the reaction mixture to form the sodium salt of the amine intermediate.", "Carbon dioxide is bubbled through the reaction mixture to carboxylate the amine intermediate and form the carboxylic acid.", "The carboxylic acid is then neutralized with hydrochloric acid to form the carboxamide.", "The product is isolated by filtration and washed with water and sodium chloride." ] } | |
CAS RN |
2648956-21-0 |
Product Name |
2,2-difluoro-N-phenylcyclohexane-1-carboxamide |
Molecular Formula |
C13H15F2NO |
Molecular Weight |
239.3 |
Purity |
95 |
Origin of Product |
United States |
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